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Compound of Interest

Compound Name: Abbv-167

Cat. No.: B12424682

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

The proper disposal of investigational compounds is a critical component of laboratory safety
and environmental responsibility. This document provides essential, step-by-step guidance for
the safe and compliant disposal of ABBV-167, a phosphate prodrug of the BCL-2 inhibitor
venetoclax. Adherence to these procedures is mandatory to mitigate risks to personnel and the
environment.

ABBV-167 and its active metabolite, venetoclax, are potent cytotoxic agents. As such, all waste
generated from their handling and use must be treated as hazardous pharmaceutical waste.
Standard laboratory waste streams are not appropriate for this material.

Core Disposal Principles

Disposal of ABBV-167 and related materials must not be done through standard trash or sewer
systems.[1] All waste must be segregated, clearly labeled, and disposed of through an
approved hazardous waste disposal facility, typically via high-temperature incineration.[2][3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the proper disposal of various waste streams
contaminated with ABBV-167.
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. Personal Protective Equipment (PPE) Decontamination and Disposal:

Non-disposable PPE (e.g., safety glasses, lab coats): Decontaminate thoroughly using a
validated procedure before reuse. If visible contamination cannot be removed, dispose of the
item as cytotoxic waste.

Disposable PPE (e.g., gloves, masks, disposable gowns): Immediately after use, place all
disposable PPE into a designated, sealed purple bag or a rigid, puncture-resistant container
with a purple lid.[3][4] These containers must be clearly labeled as "Cytotoxic Waste."

. Disposal of Unused or Expired ABBV-167:

Solid and Liquid Formulations: Unused or expired ABBV-167, whether in solid powder form
or in solution, must be disposed of as hazardous chemical waste.

o Do not attempt to neutralize the compound in the lab unless it is part of a validated
experimental protocol.

o Place the original container, tightly sealed, into a larger, leak-proof secondary container
designated for cytotoxic waste.

o Label the outer container clearly with "Cytotoxic Waste," the chemical name ("ABBV-
167"), and any other information required by your institution's Environmental Health and
Safety (EHS) department.

. Disposal of Contaminated Labware:

Sharps (Needles, Syringes, Scalpels, Pipette Tips): All sharps contaminated with ABBV-167
must be placed immediately into a UN-approved, puncture-resistant sharps container with a
purple lid.[3][4]

Non-Sharps Labware (Vials, Tubes, Flasks, Plates):

o Empty and rinse glassware and plasticware with a suitable solvent where feasible. The
rinsate must be collected and treated as liquid cytotoxic waste.
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o Place the rinsed or un-rinsed contaminated items into a rigid, leak-proof container with a
purple lid, labeled as "Cytotoxic Waste."[3][4]

4. Management of Liquid Waste:

e Aqueous and Solvent-Based Solutions: All solutions containing ABBV-167 must be collected
in a dedicated, sealed, and clearly labeled hazardous waste container.

o Use a container made of a compatible material (e.g., glass or appropriate plastic) with a
secure screw-top cap.[1][5]

o Label the container "Hazardous Waste: Cytotoxic" and list all chemical constituents,
including solvents and an estimated concentration of ABBV-167.

o Store liquid waste in a designated satellite accumulation area within the laboratory.[6][7]
5. Spill Management and Cleanup:

o Spill Cleanup Materials: Any materials used to clean up spills of ABBV-167 (e.g., absorbent
pads, wipes, contaminated PPE) are considered cytotoxic waste.

o Place all cleanup debris into a designated purple bag or rigid container and seal it for
disposal.[4]

Waste Segregation and Storage Summary

Proper segregation is crucial to ensure safe handling and disposal. The following table
summarizes the waste streams and their appropriate containers.
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Waste Type

Description

Container Requirement

Solid Cytotoxic Waste

Unused/expired ABBV-167,
contaminated powders, lab
consumables (e.g., weigh

boats, tubes).

Rigid, leak-proof container with
a purple lid, labeled "Cytotoxic

Waste".

Liquid Cytotoxic Waste

Solutions containing ABBV-
167, including experimental

solutions and rinsates.

Sealable, compatible container
(e.g., glass bottle) labeled
"Hazardous Waste: Cytotoxic"

with contents listed.

Contaminated Sharps

Needles, syringes, pipette tips,
blades, or any sharp item that
has contacted ABBV-167.

UN-approved, puncture-
resistant sharps container with
a purple lid.[3][4]

Contaminated PPE

Gloves, masks, disposable lab
coats, and other personal

protective equipment.

Labeled purple bags or a rigid
container with a purple lid for

cytotoxic waste.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the logical flow for handling and disposing of ABBV-167

waste.
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Caption: Workflow for the safe disposal of ABBV-167 waste streams.
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This comprehensive approach to waste management is integral to the responsible conduct of
research and development. For specific questions regarding your institution's policies, always
consult your local Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for ABBV-167]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12424682#abbv-167-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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